Cas no 941913-10-6 (N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide)

• Product Name: N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide
• CAS No: 941913-10-6
• MF: C₁₈H₁₅ClN₂O₄
• MW: 358.775703668594
• CID: 5429082
• Update Time: 2025-07-22

N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(5-chloro-3-hydroxy-2-oxo-1H-indol-3-yl)acetyl]phenyl]acetamide
• N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide

• Inchi： 1S/C18H15ClN2O4/c1-10(22)20-13-5-2-11(3-6-13)16(23)9-18(25)14-8-12(19)4-7-15(14)21-17(18)24/h2-8,25H,9H2,1H3,(H,20,22)(H,21,24)
• InChI Key： MMVBFUONZGFGAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(CC2(O)C3=C(NC2=O)C=CC(Cl)=C3)=O)C=C1)(=O)C

Additional information on N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide

Professional Introduction to N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide and CAS No. 941913-10-6

N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 941913-10-6, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense research interest. The intricate architecture of this molecule suggests potential applications in the development of new therapeutic agents, particularly in areas where modulating biological pathways is crucial.

The chemical structure of N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetylphenyl}acetamide features a phenyl ring substituted with an acetyl group and an indole moiety. The indole ring is a key pharmacophore that is frequently encountered in biologically active compounds, known for its ability to interact with various biological targets. Specifically, the 5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol portion of the molecule contributes to its unique chemical properties and biological activity. This segment has been studied for its potential role in inhibiting specific enzymes and receptors, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-{4-2-(5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol)-3-y]acetylphenyl}acetamide with biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways. For instance, preliminary simulations suggest that it may interact with cyclooxygenase (COX) enzymes, which are known to play a pivotal role in the production of prostaglandins and other inflammatory mediators. By modulating the activity of these enzymes, N-{4-[5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol]-3-yl]acetylphenyl}acetamide could offer a novel approach to treating inflammatory conditions.

In addition to its potential anti-inflammatory properties, N-{4-[5-chloro-3-hydroxy-2-oxo-2,3-dihydro-1H-indol]-₃}acetylphenyl}acetamide has been investigated for its possible role in cancer therapy. The indole scaffold is well-documented for its chemopreventive and chemotherapeutic effects. Studies have shown that indole derivatives can induce apoptosis in cancer cells by activating stress signaling pathways such as the p53 pathway. The presence of the >chloro and hydroxyl substituents on the indole ring may enhance its ability to interact with biological targets, thereby increasing its efficacy as an anticancer agent.

The synthesis of N-{4-[5-chloro-hydroxy-oxo-dihydro>substitution pattern strongly suggests that it may exhibit selective toxicity towards cancer cells while minimizing side effects on normal cells. This selectivity is critical for developing effective anticancer drugs that can be used safely over long periods. Researchers are exploring various synthetic routes to optimize the production of this compound, aiming to achieve high yields and purity levels suitable for further pharmacological studies.

The pharmacokinetic properties of N-{4-[5-chloroch_{>hydroxy>)-acetylphenyl}acetamide are also being carefully evaluated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical utility. Preliminary data suggest that this compound may have favorable pharmacokinetic characteristics, including good solubility and bioavailability, which are important factors for drug development. Further studies are needed to confirm these findings and to identify any potential metabolic pathways that could lead to drug-drug interactions.}

In conclusion, N-{4-[5-chloroch>hydroxy>)-acetylphenyl}acetamide (CAS No. >941913>10->6) represents a promising candidate for therapeutic intervention in various diseases, particularly those involving inflammation and cancer. Its unique structural features and predicted biological activities make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one hold the potential to revolutionize modern medicine by providing new treatment options for patients worldwide.